Cas no 1217862-87-7 (8-Ethyl-2,8-diazaspiro[4.5]decane)

• Product Name: 8-Ethyl-2,8-diazaspiro[4.5]decane
• CAS No: 1217862-87-7
• MF: C₁₀H₂₀N₂
• MW: 168.279202461243
• CID: 4686937
• PubChem ID: 46318290
• Update Time: 2025-10-19

8-Ethyl-2,8-diazaspiro[4.5]decane Chemical and Physical Properties

Names and Identifiers

• 8-Ethyl-2,8-diazaspiro[4.5]decane
• 2,8-diazaspiro[4.5]decane, 8-ethyl-
• SCHEMBL10263070
• DB-108320
• AKOS005174172
• F8884-3388
• 1217862-87-7
• CS-0442611

• Inchi： 1S/C10H20N2/c1-2-12-7-4-10(5-8-12)3-6-11-9-10/h11H,2-9H2,1H3
• InChI Key： LBJYTUPXMFMNOK-UHFFFAOYSA-N
• SMILES： N1(CC)CCC2(CNCC2)CC1

Computed Properties

• Exact Mass: 168.162648646g/mol
• Monoisotopic Mass: 168.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3
• XLogP3: 0.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 8-Ethyl-2,8-diazaspiro[4.5]decane

Comprehensive Overview of 8-Ethyl-2,8-diazaspiro[4.5]decane (CAS No. 1217862-87-7): Properties, Applications, and Industry Insights

8-Ethyl-2,8-diazaspiro[4.5]decane (CAS No. 1217862-87-7) is a structurally unique spirocyclic compound that has garnered significant attention in pharmaceutical and chemical research. Its molecular framework, featuring a diazaspiro[4.5]decane core with an ethyl substitution, offers versatile reactivity and functionalization potential. This compound is particularly valued for its role as a building block in drug discovery, especially in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

Recent trends in AI-driven drug design and high-throughput screening have amplified interest in 8-Ethyl-2,8-diazaspiro[4.5]decane. Researchers frequently search for its synthetic routes, spectroscopic data, and biological activity profiles, reflecting its relevance in modern medicinal chemistry. The compound’s spirocyclic architecture is also a hotspot for studies on conformational rigidity and target selectivity, topics dominating academic and industrial discussions.

From a synthetic perspective, CAS No. 1217862-87-7 is often synthesized via multistep organic reactions, including reductive amination and cyclization strategies. Its ethyl group enhances lipophilicity, a property critical for optimizing blood-brain barrier (BBB) penetration—a key focus area for neurodegenerative disease research. Analytical techniques like NMR, HPLC, and mass spectrometry are routinely employed to characterize its purity and stability.

The commercial demand for 8-Ethyl-2,8-diazaspiro[4.5]decane is driven by its applications in preclinical studies and patented drug candidates. Notably, it has been explored in GPCR-targeted therapies and allosteric modulator development, aligning with the industry’s shift toward precision medicine. Suppliers often highlight its availability as a research-grade standard or custom synthesis intermediate, catering to contract research organizations (CROs) and academic labs.

Environmental and regulatory considerations for CAS No. 1217862-87-7 emphasize green chemistry principles, with efforts to streamline its production using catalytic methods and biodegradable solvents. These practices address growing concerns about sustainable pharmaceutical manufacturing, a topic frequently queried in scientific databases and industry forums.

In summary, 8-Ethyl-2,8-diazaspiro[4.5]decane exemplifies the intersection of structural innovation and therapeutic potential. Its continued study promises advancements in small-molecule drug development, particularly for CNS disorders and signal transduction pathways. As research evolves, this compound remains a pivotal subject in cheminformatics and molecular modeling discussions.